2 inverted exclamation mark-(Pentafluoroethyl)acetophenone
Overview
Description
2 inverted exclamation mark-(Pentafluoroethyl)acetophenone, also known as 2-IEPA, is a chemical compound with the molecular formula C10H5F5O. It is an important intermediate in the synthesis of pharmaceuticals and agrochemicals. 2-IEPA has a wide range of applications in scientific research, including in the study of biochemical and physiological effects, and as a reagent in organic chemistry.
Mechanism Of Action
The mechanism of action of 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone is not fully understood, but it is believed to act as an electrophilic reagent, reacting with nucleophiles such as amines and alcohols. It has also been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi.
Biochemical and Physiological Effects:
Studies have shown that 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone has a range of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to induce apoptosis (programmed cell death) in cancer cells. Additionally, 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone has been shown to have anti-tumor activity in animal models.
Advantages And Limitations For Lab Experiments
One advantage of using 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone in lab experiments is its high reactivity, which allows for efficient synthesis of complex molecules. However, its high reactivity can also be a limitation, as it may react with unintended nucleophiles and lead to unwanted side reactions. Additionally, 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone is highly toxic and must be handled with care.
Future Directions
Future research on 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone could focus on its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies could investigate its mechanism of action and potential side effects, as well as its use as a reagent in organic synthesis. Finally, research could explore the development of safer and more efficient methods for the synthesis of 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone.
Scientific Research Applications
2 inverted exclamation mark-(Pentafluoroethyl)acetophenone has been widely used in scientific research, particularly in the study of organic synthesis and medicinal chemistry. It has been used as a reagent in the synthesis of various pharmaceuticals, including anti-inflammatory and anti-cancer drugs. Additionally, 2 inverted exclamation mark-(Pentafluoroethyl)acetophenone has been used as a precursor in the synthesis of agrochemicals, such as insecticides and herbicides.
properties
IUPAC Name |
1-[2-(1,1,2,2,2-pentafluoroethyl)phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F5O/c1-6(16)7-4-2-3-5-8(7)9(11,12)10(13,14)15/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJPMPISADIYLCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1C(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501238057 |
Source
|
| Record name | 1-[2-(1,1,2,2,2-Pentafluoroethyl)phenyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501238057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(1,1,2,2,2-Pentafluoroethyl)phenyl]ethanone | |
CAS RN |
133391-51-2 |
Source
|
| Record name | 1-[2-(1,1,2,2,2-Pentafluoroethyl)phenyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=133391-51-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[2-(1,1,2,2,2-Pentafluoroethyl)phenyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501238057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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